Cas no 2229527-17-5 (2-bromo-1-2-(methylsulfanyl)phenylethan-1-ol)

• Product Name: 2-bromo-1-2-(methylsulfanyl)phenylethan-1-ol
• CAS No: 2229527-17-5
• MF: C₉H₁₁BrOS
• MW: 247.152040719986
• CID: 6255743
• PubChem ID: 165660585
• Update Time: 2025-06-13

2-bromo-1-2-(methylsulfanyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-2-(methylsulfanyl)phenylethan-1-ol
• EN300-1935861
• 2-bromo-1-[2-(methylsulfanyl)phenyl]ethan-1-ol
• 2229527-17-5

• Inchi： 1S/C9H11BrOS/c1-12-9-5-3-2-4-7(9)8(11)6-10/h2-5,8,11H,6H2,1H3
• InChI Key： KWQAXGFSVKRKMX-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC=CC=1SC)O

Computed Properties

• Exact Mass: 245.97140g/mol
• Monoisotopic Mass: 245.97140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 45.5Ų

Additional information on 2-bromo-1-2-(methylsulfanyl)phenylethan-1-ol

Chemical Profile of 2-bromo-1-2-(methylsulfanyl)phenylethan-1-ol (CAS No: 2229527-17-5)

2-bromo-1-2-(methylsulfanyl)phenylethan-1-ol, identified by its CAS number 2229527-17-5, is a specialized organic compound that has garnered attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the class of phenyl ether derivatives, characterized by the presence of a bromine substituent and a methylsulfanyl group, which contribute to its distinct reactivity and utility in synthetic chemistry.

The molecular structure of 2-bromo-1-2-(methylsulfanyl)phenylethan-1-ol consists of a phenyl ring substituted at the 2-position with a bromine atom, while the 1-position is linked to an ethyl group that carries a methylsulfanyl moiety at the 2-position. This arrangement creates a molecule with both electrophilic and nucleophilic sites, making it a versatile intermediate in organic synthesis. The presence of the bromine atom allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in the construction of complex molecular architectures.

In recent years, there has been significant interest in the development of novel scaffolds for drug discovery, particularly those derived from aromatic heterocycles. The methylsulfanyl group in 2-bromo-1-2-(methylsulfanyl)phenylethan-1-ol introduces a sulfur atom into the molecule, which can serve as a pharmacophore or modulate the electronic properties of the aromatic system. Sulfur-containing compounds are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of such moieties into drug candidates has been shown to enhance binding affinity and improve pharmacokinetic profiles.

One of the most compelling aspects of 2-bromo-1-2-(methylsulfanyl)phenylethan-1-ol is its potential as a building block for the synthesis of more complex molecules. Researchers have leveraged this compound to develop novel analogs with enhanced biological activity. For instance, derivatives of this compound have been investigated for their potential role in modulating enzyme activity and receptor binding. The bromine substituent provides a convenient handle for further derivatization, allowing chemists to explore diverse structural modifications.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of phenyl ether derivatives. These compounds have shown promise in various preclinical studies, where they have demonstrated efficacy against a range of targets. The unique combination of functional groups in 2-bromo-1-2-(methylsulfanyl)phenylethan-1-ol makes it an attractive candidate for further investigation. Specifically, the methylsulfanyl group has been implicated in enhancing solubility and bioavailability, which are critical factors in drug development.

Recent advancements in computational chemistry have also contributed to the study of 2-bromo-1-2-(methylsulfanyl)phenylethan-1-ol. Molecular modeling techniques have been employed to predict how this compound might interact with biological targets at the atomic level. These studies have provided valuable insights into its potential pharmacological effects and have guided the design of more refined derivatives. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and identify lead compounds more efficiently.

The synthetic utility of 2-bromo-1-2-(methylsulfanyl)phenylethan-1-ol extends beyond pharmaceutical applications. It has been utilized in materials science research as well, where its structural features contribute to the development of novel polymers and organic electronic materials. The ability to introduce specific functional groups at defined positions on an aromatic core allows for fine-tuning of material properties such as conductivity and thermal stability.

In conclusion, 2-bromo-1-2-(methylsulfanyl)phenylethan-1-ol (CAS No: 2229527-17-5) represents a promising compound with diverse applications in both pharmaceutical and materials science research. Its unique structural features, including the bromine and methylsulfanyl substituents, make it a valuable intermediate for synthetic chemists seeking to develop novel molecules with enhanced biological activity. As research continues to uncover new applications for this compound, its importance in advancing chemical innovation is likely to grow.